molecular formula C10H5N B566418 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine CAS No. 109533-51-9

5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine

Cat. No. B566418
CAS RN: 109533-51-9
M. Wt: 139.157
InChI Key: MBNDRHQICBTEIU-UHFFFAOYSA-N
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Description

5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine is a chemical compound with the molecular formula C10H5N . It is also known by its IUPAC name 8-azatetracyclo[5.4.0.02,4.03,6]undeca-1,3,6,8,10-pentaene .


Synthesis Analysis

The synthesis of 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine and related compounds has been explored in various studies . For instance, one method involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature, followed by treatment with acetic anhydride at 120°C . This process yields 2-substituted pyridines. By exchanging acetic anhydride for DMF in the second step, 2-substituted pyridine N-oxides are obtained, enabling the synthesis of 2,6-disubstituted pyridines .


Molecular Structure Analysis

The molecular structure of 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine is characterized by a pyridine ring, which is a six-membered ring with one nitrogen atom . Some compounds in this family have a cyclopenta[c]pyridine skeleton .


Chemical Reactions Analysis

The chemical reactions involving 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine are diverse and can lead to a variety of products . For example, direct oxidation of 2,3-cyclopentenopyridine analogues to 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues has been achieved using Mn(OTf)2 as a catalyst and t-BuOOH as an oxidant .


Physical And Chemical Properties Analysis

The physical and chemical properties of 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine include a density of 1.5±0.1 g/cm3, a boiling point of 383.2±11.0 °C at 760 mmHg, and a molar refractivity of 40.5±0.4 cm3 . Its molecular weight is 139.153 Da .

Future Directions

The future directions for research on 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine could involve further exploration of its synthesis methods, chemical reactions, and potential bioactive properties . Additionally, more studies could be conducted to understand its safety profile and potential applications in various fields.

properties

IUPAC Name

8-azatetracyclo[5.4.0.02,4.03,6]undeca-1,3,6,8,10-pentaene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H5N/c1-2-5-8-6-4-7(9(6)8)10(5)11-3-1/h1-3H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBNDRHQICBTEIU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C3C1=C4C(=C23)C=CC=N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H5N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00721223
Record name 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00721223
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

139.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine

CAS RN

109533-51-9
Record name 5,6-Methanocyclopropa[3,4]cyclopenta[1,2-b]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00721223
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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